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Introduction
Methyl N-methylglycinate hydrochloride, also known as sarcosine methyl ester

hydrochloride, is a derivative of the naturally occurring amino acid sarcosine. It serves as a

crucial building block in the synthesis of various pharmaceutical compounds and is utilized in

diverse biochemical assays and metabolic studies.[1] Its stability as a hydrochloride salt makes

it a preferred reagent in synthetic chemistry.[1] Accurate and reliable analytical methods are

paramount for ensuring the quality, purity, and consistency of this compound in research and

development.

These application notes provide a comprehensive overview of the key analytical techniques for

the characterization and quality control of Methyl N-methylglycinate hydrochloride. Detailed

protocols for High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass

Spectrometry (GC-MS), and titrimetric analysis are presented, along with typical quantitative

data and spectroscopic information.
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A summary of the key physicochemical properties of Methyl N-methylglycinate
hydrochloride is provided in the table below.

Property Value Reference

Synonyms

Sarcosine methyl ester

hydrochloride, N-Methylglycine

methyl ester hydrochloride

[1][2][3][4]

CAS Number 13515-93-0 [1][2][4]

Molecular Formula C₄H₉NO₂·HCl [1][2]

Molecular Weight 139.58 g/mol

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 113-123 °C [1][2]

Solubility Soluble in water [1]

Quantitative Data Summary
The purity of Methyl N-methylglycinate hydrochloride is a critical parameter. Commercially

available standards typically exhibit high purity, as determined by HPLC or titration.

Parameter Specification Analytical Method

Purity ≥ 97.0% Titration (T)

Purity ≥ 98% HPLC

Impurity (Sarcosine

Hydrochloride)
≤ 3% HPLC

Experimental Protocols
Purity Determination and Impurity Profiling by High-
Performance Liquid Chromatography (HPLC)
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Reverse-phase HPLC is a robust method for assessing the purity of Methyl N-
methylglycinate hydrochloride and for separating it from its primary impurity, sarcosine

hydrochloride.[5]

Workflow for HPLC Analysis

Sample and Mobile Phase Preparation
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C18 Column Separation UV Detection Obtain Chromatogram Integrate Peaks Calculate Purity and Impurity Levels
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Caption: Workflow for HPLC analysis of Methyl N-methylglycinate hydrochloride.

Protocol:

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 stationary phase (e.g., 4.6 x 200 mm).[5]

Mobile Phase: A gradient of acetonitrile and water. Buffer optimization may be required for

enhanced peak resolution.[5]

Flow Rate: 1.0 mL/min (typical).

Injection Volume: 10 µL (typical).

Detector Wavelength: 210 nm (or as optimized).

Column Temperature: 30 °C (or as optimized).
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Standard Preparation: Accurately weigh and dissolve Methyl N-methylglycinate
hydrochloride reference standard in a suitable diluent (e.g., water or mobile phase A) to a

final concentration of approximately 1 mg/mL.

Sample Preparation: Prepare the sample solution in the same manner as the standard

solution.

Procedure: Equilibrate the column with the initial mobile phase composition. Inject the

standard and sample solutions.

Data Analysis: Determine the peak areas for Methyl N-methylglycinate and any impurities.

Calculate the purity by area normalization. The primary organic impurity is typically the

parent compound, sarcosine hydrochloride.[5]

Identification and Quantification by Gas
Chromatography-Mass Spectrometry (GC-MS)
GC-MS provides a highly sensitive and specific method for the analysis of Methyl N-
methylglycinate hydrochloride, particularly after derivatization to increase its volatility.[2]

Workflow for GC-MS Analysis
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Caption: Workflow for GC-MS analysis of Methyl N-methylglycinate hydrochloride.

Protocol:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b554668?utm_src=pdf-body
https://www.benchchem.com/product/b554668?utm_src=pdf-body
https://www.smolecule.com/products/s750039
https://www.benchchem.com/product/b554668?utm_src=pdf-body
https://www.benchchem.com/product/b554668?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6295632/
https://www.benchchem.com/product/b554668?utm_src=pdf-body-img
https://www.benchchem.com/product/b554668?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: A GC system coupled to a mass spectrometer.

Derivatization Reagent: N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1%

trimethylchlorosilane (TMCS).[2]

Derivatization Procedure:

Evaporate an aliquot of the sample solution to dryness under a stream of nitrogen.

Add 50 µL of BSTFA + 1% TMCS and 50 µL of pyridine.

Cap the vial and heat at 70°C for 30 minutes.

Cool to room temperature before injection.

GC Column: A nonpolar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm

x 0.25 µm).

Injector Temperature: 250°C.

Oven Temperature Program:

Initial temperature: 80°C, hold for 2 minutes.

Ramp to 280°C at 10°C/minute.

Hold at 280°C for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-400.

Ion Source Temperature: 230°C.

Quadrupole Temperature: 150°C.
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Data Analysis: Identify the derivatized Methyl N-methylglycinate peak based on its retention

time and mass spectrum. Quantification can be performed using an internal standard and a

calibration curve.

Assay by Non-Aqueous Titration
Non-aqueous titration is a classic and highly accurate method for determining the purity of

amine hydrochloride salts.

Workflow for Non-Aqueous Titration

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare and Standardize 0.1 M Perchloric Acid

Titrate with 0.1 M Perchloric Acid

Accurately Weigh Sample and Dissolve in Glacial Acetic Acid

Add Crystal Violet Indicator

Detect Endpoint (Violet to Greenish-Yellow)

Calculate Purity

Glycine

Sarcosine (N-methylglycine)

Methylation

Methyl N-methylglycinate hydrochloride

Esterification & HCl salt formation

Synthetic Intermediate

Used in

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b554668?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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